Cas no 1803806-85-0 (Methyl 3-cyano-4-methylpyridine-2-acetate)

• Product Name: Methyl 3-cyano-4-methylpyridine-2-acetate
• CAS No: 1803806-85-0
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 4802583
• Update Time: 2025-06-08

Methyl 3-cyano-4-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-methylpyridine-2-acetate

• Inchi： 1S/C10H10N2O2/c1-7-3-4-12-9(8(7)6-11)5-10(13)14-2/h3-4H,5H2,1-2H3
• InChI Key： YFMZMZPTFHONAQ-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C(C#N)=C(C)C=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 0.8
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-4-methylpyridine-2-acetate

Methyl 3-cyano-4-methylpyridine-2-acetate (CAS No. 1803806-85-0): A Comprehensive Overview

Methyl 3-cyano-4-methylpyridine-2-acetate (CAS No. 1803806-85-0) is a significant compound in the realm of chemical and pharmaceutical research, exhibiting a unique molecular structure that has garnered considerable attention from the scientific community. This compound, characterized by its pyridine core and functional groups, plays a pivotal role in various synthetic pathways and biological applications.

The molecular structure of Methyl 3-cyano-4-methylpyridine-2-acetate consists of a pyridine ring substituted with a cyano group at the 3-position and a methyl group at the 4-position, along with an acetoate ester at the 2-position. This arrangement imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of the cyano group enhances reactivity, allowing for further functionalization, while the methyl and acetoate groups contribute to stability and solubility characteristics.

In recent years, Methyl 3-cyano-4-methylpyridine-2-acetate has been extensively studied for its potential applications in pharmaceuticals. Researchers have explored its utility as a building block in the synthesis of active pharmaceutical ingredients (APIs) due to its versatile reactivity. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it an attractive candidate for drug development.

One of the most notable areas of research involving Methyl 3-cyano-4-methylpyridine-2-acetate is its role in the synthesis of heterocyclic compounds. Heterocycles are fundamental structures in many pharmaceuticals, and this compound serves as an effective precursor for constructing such molecules. For instance, studies have demonstrated its use in creating novel pyridine derivatives with potential therapeutic effects. These derivatives have shown promise in preliminary studies as intermediates for drugs targeting neurological disorders and infectious diseases.

The acetoate group in Methyl 3-cyano-4-methylpyridine-2-acetate also contributes to its significance in synthetic chemistry. Acetoate esters are known for their stability and ease of handling, making them ideal for multi-step synthetic routes. Researchers have leveraged this property to develop efficient synthetic strategies for complex molecules, including those with antiviral and anti-inflammatory properties.

Recent advancements in computational chemistry have further highlighted the importance of Methyl 3-cyano-4-methylpyridine-2-acetate. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the design of more effective drugs. These simulations have helped researchers predict how this compound might behave within biological systems, offering a valuable tool for drug discovery.

In addition to its pharmaceutical applications, Methyl 3-cyano-4-methylpyridine-2-acetate has found utility in materials science. Its unique chemical properties make it suitable for developing new materials with specific functionalities. For example, researchers have explored its use in creating organic semiconductors and catalysts. These materials could potentially revolutionize various industries by offering improved performance compared to traditional alternatives.

The synthesis of Methyl 3-cyano-4-methylpyridine-2-acetate itself is an area of active research. Chemists have developed several methods to produce this compound efficiently and on a large scale. These methods often involve multi-step reactions that require careful optimization to ensure high yields and purity. The development of sustainable synthetic routes is particularly important, as it aligns with global efforts to minimize environmental impact.

The safety profile of Methyl 3-cyano-4-methylpyridine-2-acetate is another critical aspect that has been thoroughly investigated. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safety during storage and transportation. Studies have focused on understanding its toxicity profile and potential environmental effects, providing guidelines for responsible use.

The future prospects for Methyl 3-cyano-4-methylpyridine-2-acetate are promising, with ongoing research expected to uncover new applications and refine existing ones. As the demand for innovative pharmaceuticals and advanced materials continues to grow, this compound is likely to play an increasingly important role in scientific endeavors worldwide.